![molecular formula C13H14N2O3S B2515868 3-(3-(Methylsulfonyl)pyrrolidine-1-carbonyl)benzonitrile CAS No. 1448124-70-6](/img/structure/B2515868.png)
3-(3-(Methylsulfonyl)pyrrolidine-1-carbonyl)benzonitrile
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Overview
Description
Scientific Research Applications
- Scaffold for Novel Compounds : Pyrrolidine derivatives serve as versatile scaffolds in drug discovery. Researchers have explored the modification of this compound to create new drug candidates with improved pharmacokinetic profiles .
- Selective Androgen Receptor Modulators (SARMs) : Asano et al. synthesized 4-(pyrrolidin-1-yl)benzonitrile derivatives as SARMs by optimizing the structure of previously reported pyrrolidine derivatives. These compounds have potential applications in treating conditions related to androgen receptors .
Medicinal Chemistry and Drug Development
Mechanism of Action
Target of action
The pyrrolidine ring is a common feature in many biologically active compounds . It’s possible that this compound could interact with a variety of biological targets, depending on its specific structure and functional groups.
Mode of action
Without specific information, it’s difficult to say exactly how this compound interacts with its targets. Compounds with a pyrrolidine ring often exhibit diverse modes of action, depending on their specific structure and the nature of their targets .
Biochemical pathways
Again, without specific information, it’s hard to say which biochemical pathways this compound might affect. Compounds with a pyrrolidine ring can influence a wide range of biochemical pathways, depending on their specific targets .
Pharmacokinetics
The pharmacokinetic properties of a compound describe how it is absorbed, distributed, metabolized, and excreted by the body (ADME). These properties can be influenced by many factors, including the compound’s chemical structure, its solubility, and its stability. The pyrrolidine ring is known to contribute to the stereochemistry of the molecule, which can influence its pharmacokinetic properties .
properties
IUPAC Name |
3-(3-methylsulfonylpyrrolidine-1-carbonyl)benzonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O3S/c1-19(17,18)12-5-6-15(9-12)13(16)11-4-2-3-10(7-11)8-14/h2-4,7,12H,5-6,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBQPDKMRWYMHTG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1CCN(C1)C(=O)C2=CC=CC(=C2)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(3-(Methylsulfonyl)pyrrolidine-1-carbonyl)benzonitrile |
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